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Compound of Interest

Compound Name: Atazanavir-d18

Cat. No.: B148557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atazanavir-d5, a deuterated analog of the
HIV protease inhibitor Atazanavir. It is intended to be a comprehensive resource for
researchers utilizing this stable isotope-labeled compound in their studies, particularly in
pharmacokinetic and bioanalytical assays. While the initial request specified Atazanavir-d18,
extensive market research indicates that Atazanavir-d5 is the commercially available
deuterated form for research purposes.

Introduction to Atazanavir and its Deuterated Analog

Atazanavir is an azapeptide protease inhibitor that selectively inhibits the virus-specific
processing of viral Gag-Pol polyproteins in HIV-1 infected cells, thus preventing the formation of
mature virions.[1][2] It is a critical component of highly active antiretroviral therapy (HAART).
Stable isotope-labeled internal standards are essential for accurate quantification of drugs in
biological matrices by mass spectrometry. Atazanavir-d5, with five deuterium atoms, serves as
an ideal internal standard for such applications due to its similar physicochemical properties to
the unlabeled drug and its distinct mass, allowing for precise differentiation in mass
spectrometric analyses.[3]

Commercial Suppliers and Product Specifications

Atazanavir-d5 is available from several reputable suppliers of research chemicals. The
following tables summarize the key product specifications from various vendors. Researchers
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should always refer to the supplier's certificate of analysis for lot-specific information.

Table 1: General Product Information for Atazanavir-d5

Product Molecular
. Molecular .
Supplier Code/Catalog CAS Number Weight ( g/mol
Formula
No. )
Toronto
TRC-A790052-
Research IMG 1132747-14-8 C3sHa7DsNeO7 709.89
Chemicals (TRC)
Santa Cruz
1132747-14-8
Biotechnology sc-218498 C38H47DsNeO7 709.89
(unlabeled)
(SCBT)
MedchemExpres
HY-17367S 1132747-14-8 C3s8H47DsN6O7 709.89
s
Cleanchem CL-ATA-80 1132747-14-8 C38H47DsNeO7 709.9
LGC Standards TRC-A790050 1132747-14-8 Not Specified Not Specified
Table 2: Reported Purity and Physical Properties
. . Storage
Supplier Purity Appearance
Temperature
Toronto Research White to Off-White
_ >95% (HPLC)[4] _ -20°C[5]
Chemicals (TRC) Solid[1]
Santa Cruz » - -
) Not specified Not specified Not specified
Biotechnology (SCBT)
MedchemExpress Not specified Not specified -20°C (3 years)
- - Store in a cool, dry
Cleanchem Not specified Not specified
place[6]
LGC Standards >95% (HPLC)[7] Not specified -20°C[7]
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Experimental Protocols: Quantification of
Atazanavir in Human Hair using Atazanavir-d5

The following is a detailed methodology for the quantification of Atazanavir in human hair
samples using liquid chromatography-tandem mass spectrometry (LC/MS/MS) with Atazanavir-
d5 as an internal standard. This protocol is adapted from a validated method published in a
peer-reviewed journal.[3]

1. Materials and Reagents:
o Atazanavir sulfate reference standard (U.S. Pharmacopeia)[3]
o Atazanavir-d5 internal standard (Toronto Research Chemicals, Inc.)[3]

o Acetonitrile (ACN), Methanol (MeOH), Acetic acid, Ethyl acetate (EA), Methyl tert-butyl ether
(MTBE), Sodium hydroxide (NaOH), Sodium phosphate dibasic anhydrous (Thermo Fisher)

[3]
 Trifluoroacetic acid (TFA) (Acros Organics)[3]
o Ammonium acetate (Spectrum Chemical)[3]
» Deionized water (NANOpure Il water purification system)[3]
2. Preparation of Stock and Working Solutions:[3]
o Atazanavir Stock Solution (1.00 mg/mL): Dissolve Atazanavir sulfate in 100% MeOH.

e Atazanavir Working Solutions: Dilute the stock solution with 50% MeOH to prepare high
(4.00 pg/mL) and low (0.100 pg/mL) working solutions for calibration standards and quality
controls.

o Atazanavir-d5 Internal Standard Stock Solution (1.00 mg/mL): Dissolve Atazanavir-d5 in
100% MeOH.

o Atazanavir-d5 Internal Standard Working Solution (0.200 pg/mL): Dilute the stock solution
with 50% MeOH.
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Storage: Stock and working solutions are stable for at least 6 months at 4°C.
. Sample Preparation (Hair Extraction):

Decontaminate hair samples by washing with an appropriate solvent to remove external
contaminants.

Dry the hair samples thoroughly.
Weigh approximately 10 mg of hair into a glass tube.
Add the Atazanavir-d5 internal standard working solution.

Perform liquid-liquid extraction using an optimized solvent system (e.g., a mixture of ethyl
acetate and methanol).

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC/MS/MS analysis.
. LC/MS/MS Analysis:[3]

LC Column: BDS C-18 column (5 pm, 4.6 x 100 mm).

Mobile Phase: Isocratic elution with 55% acetonitrile, 45% water, 0.15% acetic acid, and 4
mM ammonium acetate.

Flow Rate: 0.8 mL/min.

Mass Spectrometry: Positive electrospray ionization (ESI+) with multiple reaction monitoring
(MRM).

MRM Transitions:
o Atazanavir: MH+ m/z 705.3 to m/z 168.0
o Atazanavir-d5: MH+ m/z 710.2 to m/z 168.0

. Calibration and Quantification:
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» Prepare a calibration curve by spiking blank hair matrix with known concentrations of
Atazanavir.

e The linear range for this assay was reported to be 0.0500 ng to 20.0 ng of Atazanavir per mg
of hair.[3]

e The ratio of the peak area of Atazanavir to the peak area of Atazanavir-d5 is used for
quantification.

Visualizations

Chemical Structure of Atazanavir-d5

Atazanavir Core Structure
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Caption: Conceptual structure of Atazanavir-d5, highlighting the deuterated phenyl group.

Experimental Workflow for Atazanavir Quantification
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Caption: Workflow for the quantification of Atazanavir in hair using Atazanavir-d5 as an internal
standard.

Logical Relationship: Use of Internal Standard in Mass Spectrometry
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Caption: The role of Atazanavir-d5 as an internal standard for accurate quantification.

Conclusion

Atazanavir-d5 is a critical tool for researchers in the field of HIV pharmacology and drug
development. Its commercial availability and well-documented use as an internal standard in
bioanalytical methods, such as the one detailed in this guide, enable the precise and accurate
quantification of Atazanavir in various biological matrices. This guide provides a foundational
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understanding of the technical specifications, commercial sources, and a practical experimental
workflow to aid researchers in their study design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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